molecular formula C19H17Cl3N2 B8643902 2-Propyn-1-amine, 3-(8-chloro-1-phenyl-3H-2-benzazepin-5-yl)-, dihydrochloride CAS No. 81078-53-7

2-Propyn-1-amine, 3-(8-chloro-1-phenyl-3H-2-benzazepin-5-yl)-, dihydrochloride

Cat. No.: B8643902
CAS No.: 81078-53-7
M. Wt: 379.7 g/mol
InChI Key: AKBSHMRSWRKZBI-UHFFFAOYSA-N
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Description

2-Propyn-1-amine, 3-(8-chloro-1-phenyl-3H-2-benzazepin-5-yl)-, dihydrochloride is a useful research compound. Its molecular formula is C19H17Cl3N2 and its molecular weight is 379.7 g/mol. The purity is usually 95%.
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Properties

CAS No.

81078-53-7

Molecular Formula

C19H17Cl3N2

Molecular Weight

379.7 g/mol

IUPAC Name

3-(8-chloro-1-phenyl-3H-2-benzazepin-5-yl)prop-2-yn-1-amine;dihydrochloride

InChI

InChI=1S/C19H15ClN2.2ClH/c20-16-8-9-17-14(7-4-11-21)10-12-22-19(18(17)13-16)15-5-2-1-3-6-15;;/h1-3,5-6,8-10,13H,11-12,21H2;2*1H

InChI Key

AKBSHMRSWRKZBI-UHFFFAOYSA-N

Canonical SMILES

C1C=C(C2=C(C=C(C=C2)Cl)C(=N1)C3=CC=CC=C3)C#CCN.Cl.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5 g (11.4 mmole) of 8-chloro-5-(1-phthalimido-2-propyn-3-yl)-1-phenyl-3H-2-benzazepine, 100 ml of ethanol and 20 ml of 40% aqueous methylamine was stirred at room temperature for 1 hr, poured into ice water and extracted with ether. The ether solution was dried over anhydrous sodium sulfate and concentrated at reduced pressure to dryness. The residue was dissolved in an excess of methanolic hydrogen chloride and concentrated at reduced pressure to dryness. The residue crystallized from a mixture of ethanol and isopropanol to give a tan solid, mp 247°-248° C. Recrystallization from a mixture of ethanol and ether gave tan prisms, mp 247°-248° C.
Name
8-chloro-5-(1-phthalimido-2-propyn-3-yl)-1-phenyl-3H-2-benzazepine
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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